Cas no 1553916-85-0 (5-Cyclopropyl-4h-1,2,4-triazole-3-carbaldehyde)

• Product Name: 5-Cyclopropyl-4h-1,2,4-triazole-3-carbaldehyde
• CAS No: 1553916-85-0
• MF: C₆H₇N₃O
• MW: 137.139280557632
• CID: 5462874
• Update Time: 2023-08-28

5-Cyclopropyl-4h-1,2,4-triazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-4h-1,2,4-triazole-3-carbaldehyde
• 5-Cyclopropyl-1H-1,2,4-triazole-3-carbaldehyde
• Z3243083129
• 5-Cyclopropyl-4h-1,2,4-triazole-3-carbaldehyde

• Inchi： 1S/C6H7N3O/c10-3-5-7-6(9-8-5)4-1-2-4/h3-4H,1-2H2,(H,7,8,9)
• InChI Key： LAFNRKKPUXHBMD-UHFFFAOYSA-N
• SMILES： O=CC1=NNC(C2CC2)=N1

Computed Properties

• Exact Mass: 137.058911855 g/mol
• Monoisotopic Mass: 137.058911855 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 137.14
• XLogP3: 0.4
• Topological Polar Surface Area: 58.6